Cas no 111888-47-2 (1-(2-nitrophenyl)isoquinoline)

• Product Name: 1-(2-nitrophenyl)isoquinoline
• CAS No: 111888-47-2
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 2607538
• PubChem ID: 13803246
• Update Time: 2025-04-21

1-(2-nitrophenyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)isoquinoline
• DTXSID70549951
• 1-(2-nitrophenyl) isoquinoline
• 111888-47-2
• DTXCID80500735

• Inchi： 1S/C15H10N2O2/c18-17(19)14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-16-15/h1-10H
• InChI Key： LEDNZQKMGFTYHB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 250.074227566Da
• Monoisotopic Mass: 250.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7Ų